Cas no 1270476-76-0 (1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine
• CAS No: 1270476-76-0
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 5168272
• PubChem ID: 63898479
• Update Time: 2025-10-31

1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-amine
• 1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C9H8F5NO/c10-8(11)16-6-4-2-1-3-5(6)7(15)9(12,13)14/h1-4,7-8H,15H2
• InChI Key： WSBGPPQVFZYRJB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1OC(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-amine (CAS No. 1270476-76-0)

1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-amine, with the CAS number 1270476-76-0, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and trifluoroethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications due to the rising demand for fluorine-containing compounds, which are known for their enhanced metabolic stability and bioavailability.

The compound's chemical name and CAS registry number are frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate a surge in queries related to "fluorinated amine derivatives" and "difluoromethoxy phenyl compounds," highlighting the growing interest in this niche. Its structural motif is often compared to other trifluoroethylamine-based scaffolds, which are pivotal in drug discovery for CNS disorders and antimicrobial agents.

From a synthetic perspective, 1270476-76-0 serves as a versatile building block. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current focus on "fragment-based drug design" and "lead optimization," topics frequently discussed in medicinal chemistry forums. The compound's lipophilicity and electronic properties, imparted by the fluorine atoms, are also critical for optimizing drug-receptor interactions.

Environmental and regulatory considerations are another hot topic tied to fluorinated compounds. While 1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-amine is not classified as hazardous, its persistence in ecosystems is a subject of ongoing study. Searches for "sustainable fluorination methods" and "green chemistry alternatives" often intersect with discussions about such molecules, emphasizing the need for eco-friendly synthetic routes.

In the pharmaceutical industry, this compound's potential as a precursor for kinase inhibitors or GPCR modulators is under exploration. Keywords like "fluorine in drug design" and "amine-based pharmaceuticals" frequently appear in related literature, underscoring its interdisciplinary appeal. Additionally, its spectroscopic properties (e.g., ¹⁹F NMR signal) make it a useful probe in mechanistic studies, a point of interest for researchers investigating "NMR applications in organic synthesis."

To summarize, CAS No. 1270476-76-0 represents a compelling case study in the intersection of fluorine chemistry and life sciences. Its nomenclature, synthetic utility, and broader implications align with trending search terms like "fluorinated building blocks" and "specialty amines," ensuring its continued relevance in both academic and industrial settings. Future research will likely focus on expanding its applications while addressing sustainability challenges associated with fluorine incorporation.